(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Fluorobenzylamine, a compound with a similar structure, has been used in the synthesis of various compounds with anticonvulsant activity .
Synthesis Analysis
The synthesis of imidazoles, a class of compounds that includes 2-Fluorobenzylamine, has seen recent advances . These heterocycles are key components in a variety of applications, and their synthesis often involves the formation of bonds during the creation of the imidazole .Molecular Structure Analysis
The molecular structure of a related compound, 2-Fluorobenzoyl chloride, is given by the linear formula FC6H4COCl .Chemical Reactions Analysis
Enzymatic synthesis of fluorinated compounds has gained attention due to the unique properties of fluorine . Two main strategies exist for the enzymatic synthesis of fluorinated compounds: direct formation of C-F bonds to obtain fluorine-containing compounds, and synthesis of complex fluorinated compounds from simple fluorine-containing modules .Physical And Chemical Properties Analysis
A related compound, 2-Fluorobenzoyl chloride, has a boiling point of 90-92 °C at 15 mmHg and a melting point of 4 °C. It has a density of 1.328 g/mL at 25 °C .Scientific Research Applications
Coordination Polymers and Network Structures
Research on coordination polymers involving ligands derived from (2-fluoro-benzyl)-pyridin-2-ylmethyl-amine has shown significant results. For example, one-dimensional silver(I) coordination polymers have been synthesized using dicompartmental N,N-donor ligands derived from Schiff-base condensation, revealing various network structures influenced by the counterion effects on ligand conformation (Chakraborty, Maiti, & Paine, 2013).
Catalytic Applications
The compound has been explored for its catalytic properties. Palladacycles with bi- and tridentate ligands incorporating this structural motif have been designed, displaying significant potential as catalysts for Suzuki–Miyaura coupling and allylation of aldehydes (Singh, Saleem, Pal, & Singh, 2017).
Analytical Applications
Novel iron ion fluorescent probes based on 2-phenylbenzo[d]thiazole and bis-2-picolylamine, closely related to the this compound structure, have been designed for selective recognition of iron ions in analytical applications, demonstrating excellent selectivity and sensitivity (Wei, 2012).
Ligand Frameworks in Metal Complexes
Studies on metal ion-mediated transformations have been conducted using ligands closely related to this compound, demonstrating unusual amine-imine interconversion processes that are influenced by metal ions like Ni(II) and Co(II) (Bag, Barman, & Pal, 2020).
Organic Synthesis and Fluorination
Research in organic synthesis has shown the use of this compound derivatives in catalyst-free amination reactions, highlighting their reactivity and potential for functionalization of heterocyclic compounds (Abel et al., 2015).
Mechanism of Action
Safety and Hazards
Future Directions
Fluorinated compounds are widely used in molecular imaging, pharmaceuticals, and materials. The introduction of fluorine atoms into organic compound molecules can give these compounds new functions and improve their performance . Therefore, the synthesis of fluorides has attracted increasing attention from biologists and chemists .
properties
IUPAC Name |
1-(2-fluorophenyl)-N-(pyridin-2-ylmethyl)methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN2/c14-13-7-2-1-5-11(13)9-15-10-12-6-3-4-8-16-12/h1-8,15H,9-10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXEUSIGXIJBZBD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNCC2=CC=CC=N2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.